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Compound of Interest

Compound Name: 5-Methoxy-4-nitro-1H-indole

CAS No.: 135531-92-9

Cat. No.: B171884

Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 29, 2025

This technical guide provides a detailed overview of the physicochemical properties, potential

synthetic and analytical methodologies, and postulated biological activities of 5-Methoxy-4-
nitro-1H-indole. Due to the limited availability of direct experimental data for this specific

compound, this document synthesizes predicted values, information from closely related

analogs, and established principles of indole chemistry. All quantitative data are presented in

structured tables, and relevant experimental workflows and potential signaling pathways are

visualized.

Core Physicochemical Properties
The physicochemical properties of 5-Methoxy-4-nitro-1H-indole are crucial for understanding

its behavior in biological and chemical systems. The data presented below is a combination of

predicted values from computational models.
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Property Value Source

Molecular Formula C₉H₈N₂O₃ LookChem[1]

Molecular Weight 192.17 g/mol LookChem[1]

Boiling Point (Predicted) 408.2 ± 25.0 °C LookChem[1]

Density (Predicted) 1.395 ± 0.06 g/cm³ LookChem[1]

pKa (Predicted) 14.47 ± 0.30 LookChem[1]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
LookChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 5-Methoxy-4-nitro-1H-indole
are not extensively documented in publicly available literature. However, based on established

methods for the synthesis of substituted indoles, a plausible synthetic route and standard

analytical procedures can be outlined.

Synthesis: A Postulated Approach via Nitration
The synthesis of 5-Methoxy-4-nitro-1H-indole can be conceptually approached through the

nitration of 5-methoxyindole. This method, common for introducing nitro groups to aromatic

rings, would require careful control of reaction conditions to ensure regioselectivity and avoid

degradation of the indole ring.[2]

Materials:

5-Methoxyindole

Nitrating agent (e.g., fuming nitric acid in sulfuric acid, or a milder alternative like

tetramethylammonium nitrate/trifluoroacetic anhydride)[2]

Anhydrous solvent (e.g., dichloromethane, acetic acid)

Ice bath
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Standard glassware for organic synthesis

Procedure:

Dissolve 5-methoxyindole in the chosen anhydrous solvent in a round-bottom flask equipped

with a magnetic stirrer and cooled in an ice bath to 0°C.

Slowly add the nitrating agent dropwise to the cooled solution while maintaining the

temperature at 0°C to control the exothermic reaction.

After the addition is complete, allow the reaction to stir at a low temperature for a specified

duration, monitoring the progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by carefully pouring the mixture over ice water.

Extract the product into an organic solvent (e.g., ethyl acetate).

Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to isolate 5-Methoxy-4-
nitro-1H-indole.

Analytical Characterization
The characterization of 5-Methoxy-4-nitro-1H-indole would involve a combination of

spectroscopic and chromatographic techniques to confirm its identity and purity.

High-Performance Liquid Chromatography (HPLC):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[3]

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).[3]

Detection: UV detection at its maximum absorbance wavelength (estimated around 280-350

nm due to the extended conjugation and nitro group).[3]
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Gas Chromatography-Mass Spectrometry (GC-MS):

Derivatization: Silylation of the indole nitrogen with a reagent like BSTFA can improve

volatility and peak shape.[3][4]

Column: A non-polar capillary column (e.g., DB-5ms).[4]

Ionization: Electron Impact (EI).[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy would be essential to confirm the structure, including the

positions of the methoxy and nitro substituents on the indole ring.

Potential Biological Activities and Signaling
Pathways
Direct biological studies on 5-Methoxy-4-nitro-1H-indole are scarce. However, the known

activities of related nitroindole and methoxyindole derivatives allow for the postulation of

potential therapeutic applications and mechanisms of action.

Postulated Biological Activities
Anticancer Properties: Nitroindole scaffolds have been investigated as binders of G-

quadruplex DNA, particularly in the context of c-Myc oncogene regulation, suggesting a

potential role in cancer therapy.[5] Furthermore, a complex indole derivative, 5-Methoxy-1,2-

dimethyl-3-[(4-nitrophenoxy)methyl]indole-4,7-dione, has been shown to inhibit

NAD(P)H:quinone oxidoreductase 1 (NQO1) and suppress pancreatic cancer cell viability

through the PI3K/AKT pathway.[6]

Serotonin Receptor Modulation: Various substituted indoles are known to interact with

serotonin (5-HT) receptors. For instance, 4-nitroindole derivatives have been evaluated as 5-

HT2A receptor antagonists, while 5-methoxyindole derivatives have shown activity at 5-HT4

receptors.[7][8][9] This suggests that 5-Methoxy-4-nitro-1H-indole could potentially

modulate serotonergic signaling.

Hypothetical Signaling Pathway: PI3K/AKT Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Methods_for_5_Methoxyindole.pdf
https://www.benchchem.com/pdf/Refinement_of_analytical_methods_for_detecting_5_Methoxyindole.pdf
https://www.benchchem.com/pdf/Refinement_of_analytical_methods_for_detecting_5_Methoxyindole.pdf
https://www.benchchem.com/pdf/Refinement_of_analytical_methods_for_detecting_5_Methoxyindole.pdf
https://www.benchchem.com/product/b171884/docs?utm_src=pdf-body#5-methoxy-4-nitro-1h-indole-a-comprehensive-technical-guide
https://d-nb.info/1229871632/34
https://www.researchgate.net/publication/6896365_5-Methoxy-12-dimethyl-3-4-nitrophenoxymethylindole-47-dione_a_mechanism-based_inhibitor_of_NADPHquinone_oxidoreductase_1_exhibits_activity_against_human_pancreatic_cancer_in_vitro_and_in_vivo
https://www.researchgate.net/publication/271388451_Synthesis_and_biological_evaluation_of_4-nitroindole_derivatives_as_5-HT2A_receptor_antagonists
https://pubmed.ncbi.nlm.nih.gov/22775213/
https://pubmed.ncbi.nlm.nih.gov/25684421/
https://www.benchchem.com/product/b171884/docs?utm_src=pdf-body#5-methoxy-4-nitro-1h-indole-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on the activity of the related compound ES936, a mechanism-based inhibitor of NQO1,

it is plausible that 5-Methoxy-4-nitro-1H-indole could exhibit anticancer effects by modulating

the PI3K/AKT signaling pathway.[6] This pathway is a critical regulator of cell survival,

proliferation, and apoptosis.

5-Methoxy-4-nitro-1H-indole
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Postulated inhibitory effect on the PI3K/AKT pathway.

Experimental and Synthetic Workflows
The following diagrams illustrate the logical flow for the synthesis and subsequent biological

evaluation of 5-Methoxy-4-nitro-1H-indole.
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A generalized workflow for the synthesis and characterization.
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A proposed workflow for the biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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